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Compound of Interest

Compound Name: Feruloylacetyl-CoA

Cat. No.: B15547928

A Note on Feruloylacetyl-CoA: Scientific literature providing in-depth information specifically
on Feruloylacetyl-CoA is scarce. This compound is listed by chemical suppliers, indicating its
existence, likely as a synthetic derivative. However, detailed experimental data on its
physicochemical properties, synthesis, and biological role are not readily available in peer-
reviewed publications. Therefore, this guide will focus on the well-characterized and biologically
significant precursor, Feruloyl-CoA. We will provide a comprehensive overview of its chemical
structure, properties, and pivotal role in plant metabolism. A speculative section on the potential
synthesis and properties of Feruloylacetyl-CoA will be included for conceptual understanding.

Feruloyl-CoA: A Key Intermediate in
Phenylpropanoid Metabolism

Feruloyl-coenzyme A (Feruloyl-CoA) is a central activated intermediate in the phenylpropanoid
pathway in plants. This pathway is responsible for the biosynthesis of a vast array of natural
products, including lignin, flavonoids, coumarins, and other secondary metabolites crucial for
plant development, defense, and interaction with the environment. Feruloyl-CoA is formed from
ferulic acid in an ATP-dependent reaction catalyzed by acyl-CoA synthetases.

Chemical Structure

Feruloyl-CoA consists of a ferulic acid molecule linked to coenzyme A via a high-energy
thioester bond. The ferulic acid moiety is characterized by a phenyl group substituted with a
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hydroxyl and a methoxy group, attached to a propenoic acid tail.

Physicochemical Properties

Quantitative data for Feruloyl-CoA is summarized in the table below. This information is critical
for researchers working on its purification, characterization, and use in enzymatic assays.

Property Value Source
Molecular Formula C31H44aN70190P3S PubChem[1]
Molecular Weight 943.7 g/mol PubChem[1]
Exact Mass 943.16255437 Da PubChem[1]
CAS Number 142185-30-6 PubChem[1]
Topological Polar Surface Area 418 A2 PubChem[1]
Hydrogen Bond Donors 12 PubChem
Hydrogen Bond Acceptors 23 PubChem
Rotatable Bond Count 20 PubChem

Experimental Protocols for Feruloyl-CoA Synthesis

The synthesis of Feruloyl-CoA is essential for in vitro studies of enzymes that utilize it as a
substrate. Both chemical and enzymatic methods have been developed.

Enzymatic Synthesis of Feruloyl-CoA

A common and effective method for synthesizing Feruloyl-CoA is through the use of a 4-
coumarate:CoA ligase (4CL) enzyme. This method offers high specificity and yield under mild
reaction conditions.

Materials:
o Ferulic acid

e Coenzyme A (CoA)
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Adenosine triphosphate (ATP)
Magnesium chloride (MgCl2)
Tris-HCI buffer (pH 7.5)

Recombinant 4-coumarate:CoA ligase (4CL) enzyme (e.g., from Arabidopsis thaliana or
Oryza sativa)

Reaction vessel
Incubator or water bath at 30°C

HPLC system for purification and analysis

Protocol:

Prepare a reaction mixture in a suitable vessel containing the following components at their
final concentrations:

[¢]

100 mM Tris-HCI, pH 7.5

[e]

5 mM MgClz

6.25 mM ATP

o

1 mM Ferulic acid

[¢]

[e]

1.5 mM Coenzyme A

[e]

10 pM purified recombinant 4CL enzyme

The total reaction volume can be scaled as needed (e.g., 100 pL for analytical purposes or 1
mL for preparative scale).

Incubate the reaction mixture at 30°C for 16 hours.

Monitor the progress of the reaction by taking aliquots at different time points and analyzing
them by reverse-phase HPLC.
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o Purify the synthesized Feruloyl-CoA from the reaction mixture using preparative reverse-
phase HPLC with a suitable gradient (e.g., a phosphoric acid-acetonitrile gradient).

» Lyophilize the collected fractions containing pure Feruloyl-CoA for storage.

Biological Role and Signaling Pathways

Feruloyl-CoA is a critical branch-point intermediate in the phenylpropanoid pathway, leading to
the synthesis of several important classes of plant secondary metabolites.

Lignhin Biosynthesis

Lignin is a complex polymer that provides structural integrity to the plant cell wall. Feruloyl-CoA
is a precursor to coniferaldehyde and sinapaldehyde, which are the monomers for the
synthesis of G-lignin and S-lignin, respectively.

Flavonoid and Anthocyanin Biosynthesis

While not a direct precursor to the flavonoid backbone, the availability of p-coumaroyl-CoA,
from which Feruloyl-CoA is derived, is crucial for the initiation of the flavonoid biosynthetic
pathway.

Coumarin Biosynthesis

Feruloyl-CoA is a direct precursor for the synthesis of scopoletin, a coumarin with antifungal
properties that plays a role in plant defense against pathogens. The enzyme feruloyl-CoA 6'-
hydroxylase (F6'H) catalyzes the conversion of Feruloyl-CoA to 6'-hydroxyferuloyl-CoA, a key
step in scopoletin biosynthesis.

Diagram of the Phenylpropanoid Pathway Leading to Feruloyl-CoA
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Caption: Biosynthetic pathway of Feruloyl-CoA from Phenylalanine.
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Conceptual Understanding of Feruloylacetyl-CoA

While experimental data is lacking, we can hypothesize the structure, synthesis, and potential
properties of Feruloylacetyl-CoA based on established biochemical principles.

Postulated Chemical Structure

Feruloylacetyl-CoA would likely consist of a ferulic acid molecule linked to an acetyl-
coenzyme A (acetyl-CoA) molecule. The linkage would be a thioester bond between the
carboxyl group of ferulic acid and the thiol group of acetyl-CoA. This would be a different
structure than if an acetyl group were added to another part of the Feruloyl-CoA molecule.

Potential Synthesis

The formation of Feruloylacetyl-CoA in a biological system would likely be catalyzed by an
acetyl-CoA transferase. Such an enzyme would transfer an acetyl group from a donor molecule
to Feruloyl-CoA, or potentially catalyze the direct condensation of ferulic acid with acetyl-CoA,
though the latter is less common for this class of molecules.

Hypothetical Synthesis of Feruloylacetyl-CoA
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Caption: Hypothetical enzymatic synthesis of Feruloylacetyl-CoA.

Speculated Properties and Biological Role

The addition of an acetyl group would increase the molecular weight and likely alter the polarity
of Feruloyl-CoA. This modification could affect its solubility and its interaction with enzymes. If
Feruloylacetyl-CoA exists in nature, it could be an intermediate in a yet-to-be-discovered
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metabolic pathway or a detoxification product. Its biological activity would depend on its ability
to be recognized by specific enzymes or receptors.

Conclusion

Feruloyl-CoA is a well-established and vital intermediate in plant secondary metabolism, with a
wealth of available scientific data on its structure, properties, and synthesis. It serves as a key
precursor to lignin, coumarins, and other important natural products. In contrast,
Feruloylacetyl-CoA remains a largely uncharacterized molecule, presenting an opportunity for
future research to explore its potential synthesis, properties, and biological function. A deeper
understanding of these molecules and their enzymatic transformations holds promise for
applications in metabolic engineering, synthetic biology, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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